4-Amino-2-methoxybenzoic acid
CAS No.: 2486-80-8
Cat. No.: VC20759510
Molecular Formula: C8H9NO3
Molecular Weight: 167.16 g/mol
* For research use only. Not for human or veterinary use.

CAS No. | 2486-80-8 |
---|---|
Molecular Formula | C8H9NO3 |
Molecular Weight | 167.16 g/mol |
IUPAC Name | 4-amino-2-methoxybenzoic acid |
Standard InChI | InChI=1S/C8H9NO3/c1-12-7-4-5(9)2-3-6(7)8(10)11/h2-4H,9H2,1H3,(H,10,11) |
Standard InChI Key | OLJXRTRRJSMURJ-UHFFFAOYSA-N |
SMILES | COC1=C(C=CC(=C1)N)C(=O)O |
Canonical SMILES | COC1=C(C=CC(=C1)N)C(=O)O |
4-Amino-2-methoxybenzoic acid (CAS 2486-80-8) is a benzoic acid derivative with significant applications in pharmaceuticals, materials science, and chemical research. This crystalline compound features an amino group at the para position and a methoxy group at the ortho position on the benzene ring, giving it unique reactivity and biological activity. Below is a comprehensive analysis of its properties, applications, and safety profile.
Key Applications
The compound serves as a versatile intermediate in multiple industries:
Related Compounds
The structural analogs below share similar chemical frameworks:
Compound Name | CAS Number | Similarity Score |
---|---|---|
4-Amino-2-isopropoxybenzoic acid | 476615-32-4 | 0.92 |
4-Amino-2-(methoxymethoxy)benzoic acid | 3403-47-2 | 0.92 |
Methyl 4-amino-2-methoxybenzoate | 2486-78-4 | 0.92 |
2-(4-Aminophenoxy)benzoic acid | 27492-84-8 | 0.96 |
Research Significance
Pharmaceutical Development
The compound’s amino and methoxy groups enable precise modifications for drug design. It is notably used in synthesizing Lenvatinib Impurity 72, a critical quality control marker in oncology pharmaceuticals .
Material Innovation
Researchers have incorporated it into polymer matrices to enhance thermal stability and mechanical properties, with potential applications in coatings and adhesives .
Analytical Applications
Its distinct UV absorption profile makes it valuable as a chromatographic reference standard for analyzing complex mixtures .
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